Cas no 112160-82-4 (Prepro-Atrial Natriuretic Factor (26-55) (human))

• Product Name: Prepro-Atrial Natriuretic Factor (26-55) (human)
• CAS No: 112160-82-4
• MF: C₁₅₂H₂₃₆N₃₈O₅₁S₃
• MW: 3507.92
• MDL: MFCD00167655
• CID: 175093
• PubChem ID: 71311728
• Update Time: 2025-06-17

Prepro-Atrial Natriuretic Factor (26-55) (human) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-asparaginyl-L-prolyl-L-methionyl-L-tyrosyl-L-asparaginyl-L-alanyl-L-valyl-L-seryl-L-asparaginyl-L-alanyl-L-a-aspartyl-L-leucyl-L-methionyl-L-a-aspartyl-L-phenylalanyl-L-lysyl-L-asparaginyl-L-leucyl-L-leucyl-L-a-aspartyl-L-histidyl-L-leucyl-L-a-glutamyl-L-a-glutamyl-L-lysyl-L-methionyl-L-prolyl-L-leucyl-L-a-glutamyl-
• ASN-PRO-MET-TYR-ASN-ALA-VAL-SER-ASN-ALA-ASP-LEU-MET-ASP-PHE-LYS-ASN-LEU-LEU-ASP-HIS-LEU-GLU-GLU-LYS-MET-PRO-LEU-GLU-ASP
• L-Aspartic acid,L-asparaginyl-L-prolyl-L-methionyl-L-tyrosyl-L-asparaginyl-L-alanyl-L-valyl-L-...
• L-Aspartic acid,L-asparaginyl-L-prolyl-L-methionyl-L-tyrosyl-L-asparaginyl-L-alanyl-L-valyl-L-seryl-L-asparaginyl-L-alanyl-L-
• Prepro-Atrial Natriuretic Factor (26-55) (human)
• PREPRO-HANF (26-55) CARDIODILATIN-RELATED PEPTIDE (HUMAN)
• Prepro-anf (26-55)
• PREPRO-ANF (26-55),HUMAN
• Prepro-Atrial Natriuretic Factor (26-55) (huMan) Prepro-hANF (26-55) Cardiodilatin-Related Peptide (huMan)
• PREPRO--ATRIAL NATRIURETIC PE
• PREPRO-ATRIAL NATRIURETIC PEPTIDE,FRAGMENT 26-55 HUMAN
• Prepro-hANF fragment 26-55
• Prepro-atrial natriuretic factor(26-55)(human)
• MFCD00167655
• Prepro-Atrial Natriuretic Factor (26-55) (human) (H-Asn-Pro-Met-Tyr-Asn-Ala-Val-Ser-Asn-Ala-Asp-Leu-Met-Asp-Phe-Lys-Asn-Leu-Leu-Asp-His-Leu-Glu-Glu-Lys-Met-Pro-Leu-Glu-Asp-OH)
• DA-57033

• MDL： MFCD00167655
• Inchi： 1S/C152H236N38O51S3/c1-72(2)53-93(134(222)167-88(38-41-116(199)200)128(216)166-87(37-40-115(197)198)127(215)164-85(29-21-23-46-153)125(213)171-92(45-52-244-17)151(239)190-49-26-32-110(190)148(236)185-97(57-76(9)10)136(224)168-89(39-42-117(201)202)129(217)186-107(152(240)241)68-121(209)210)174-141(229)100(60-82-69-160-71-161-82)179-145(233)106(67-120(207)208)184-138(226)96(56-75(7)8)173-137(225)95(55-74(5)6)175-142(230)103(64-114(159)196)180-126(214)86(30-22-24-47-154)165-139(227)98(58-80-27-19-18-20-28-80)178-144(232)105(66-119(205)206)183-130(218)90(43-50-242-15)169-135(223)94(54-73(3)4)176-143(231)104(65-118(203)204)172-123(211)78(13)162-133(221)102(63-113(158)195)182-146(234)108(70-191)187-149(237)122(77(11)12)188-124(212)79(14)163-132(220)101(62-112(157)194)181-140(228)99(59-81-33-35-83(192)36-34-81)177-131(219)91(44-51-243-16)170-147(235)109-31-25-48-189(109)150(238)84(155)61-111(156)193/h18-20,27-28,33-36,69,71-79,84-110,122,191-192H,21-26,29-32,37-68,70,153-155H2,1-17H3,(H2,156,193)(H2,157,194)(H2,158,195)(H2,159,196)(H,160,161)(H,162,221)(H,163,220)(H,164,215)(H,165,227)(H,166,216)(H,167,222)(H,168,224)(H,169,223)(H,170,235)(H,171,213)(H,172,211)(H,173,225)(H,174,229)(H,175,230)(H,176,231)(H,177,219)(H,178,232)(H,179,233)(H,180,214)(H,181,228)(H,182,234)(H,183,218)(H,184,226)(H,185,236)(H,186,217)(H,187,237)(H,188,212)(H,197,198)(H,199,200)(H,201,202)(H,203,204)(H,205,206)(H,207,208)(H,209,210)(H,240,241)/t78-,79-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,122-/m0/s1
• InChI Key： PCSAOHPOZFJINS-BGLQADKRSA-N
• SMILES： S(C)CC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)CCC(=O)O)=O)CC(C)C)=O)=O)NC([C@H](CCCCN)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC1=CNC=N1)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CCCCN)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(=O)O)NC([C@H](CCSC)NC([C@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@H](CO)NC([C@H](C(C)C)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCSC)NC([C@@H]1CCCN1C([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 3505.62000
• Monoisotopic Mass: 3505.6203788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 45
• Hydrogen Bond Acceptor Count: 58
• Heavy Atom Count: 244
• Rotatable Bond Count: 117
• Complexity: 8250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -14.8
• Topological Polar Surface Area: 1520Ų

Experimental Properties

• PSA: 1520.18000
• LogP: 3.38960

Prepro-Atrial Natriuretic Factor (26-55) (human) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Prepro-Atrial Natriuretic Factor (26-55) (human)

Recent Advances in Prepro-Atrial Natriuretic Factor (26-55) (human) and Its Chemical Identifier 112160-82-4: A Research Briefing

The peptide fragment Prepro-Atrial Natriuretic Factor (26-55) (human), identified by the chemical registry number 112160-82-4, has garnered significant attention in recent biochemical and pharmacological research. This peptide is derived from the preprohormone of atrial natriuretic peptide (ANP), a critical regulator of blood pressure and fluid homeostasis. Recent studies have focused on elucidating its structural properties, biological functions, and potential therapeutic applications, particularly in cardiovascular and renal diseases.

Structural analysis of Prepro-ANP (26-55) has revealed its role in the proteolytic processing of ANP, a process essential for the generation of bioactive peptides. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its conformation and stability under physiological conditions. These studies highlight the peptide's unique structural motifs, which may influence its interaction with processing enzymes and receptors.

In pharmacological research, Prepro-ANP (26-55) has been investigated for its potential as a biomarker or therapeutic agent. Recent in vitro and in vivo studies demonstrate its modulatory effects on natriuretic peptide receptors (NPRs), particularly NPR-A and NPR-C, which are implicated in cardiovascular regulation. For instance, a 2023 study published in the Journal of Biological Chemistry reported that synthetic analogs of Prepro-ANP (26-55) exhibit enhanced receptor binding affinity, suggesting its utility in designing novel therapeutics for hypertension and heart failure.

Furthermore, the chemical identifier 112160-82-4 has been pivotal in cataloging and standardizing research on this peptide. Databases such as PubChem and ChEMBL provide detailed physicochemical properties and bioactivity data, facilitating drug discovery efforts. Recent updates to these platforms include high-throughput screening results, which identify Prepro-ANP (26-55) as a candidate for further optimization in peptide-based drug development.

Emerging applications also extend to diagnostic tools. A 2024 study in Clinical Chemistry utilized 112160-82-4-labeled Prepro-ANP (26-55) in immunoassays to detect early-stage cardiovascular dysfunction, demonstrating superior sensitivity compared to traditional ANP assays. This underscores the peptide's dual role as both a therapeutic target and diagnostic marker.

In conclusion, research on Prepro-ANP (26-55) (human) and its identifier 112160-82-4 continues to expand, with recent advancements emphasizing its structural, functional, and clinical significance. Collaborative efforts between academia and industry are expected to accelerate its translation into practical medical applications, addressing unmet needs in cardiovascular and renal medicine.